Cas no 35510-00-0 (2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene)

• Product name: 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene
• CAS No: 35510-00-0
• MF: C₉H₁₀Br₂
• MW: 277.983701229095
• CID: 4770417
• PubChem ID: 15191139

2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(bromomethyl)-1,3-dimethylbenzene
• 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene

• Inchi： 1S/C9H10Br2/c1-6-3-8(5-10)4-7(2)9(6)11/h3-4H,5H2,1-2H3
• InChI Key： JYKKCSSAVKMNOU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(CBr)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 113
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene

Comprehensive Guide to 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene (CAS No. 35510-00-0): Properties, Applications, and Market Insights

2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene (CAS No. 35510-00-0) is a specialized organic compound widely used in pharmaceutical intermediates, agrochemicals, and material science. This brominated aromatic derivative is gaining attention due to its unique reactivity and versatility in synthetic chemistry. With the increasing demand for halogenated compounds in drug discovery and advanced materials, understanding the properties and applications of 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene is essential for researchers and industry professionals.

The molecular structure of 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene features two bromine substituents on a dimethylbenzene ring, making it a valuable building block for cross-coupling reactions. Its CAS number, 35510-00-0, serves as a unique identifier in chemical databases and regulatory documentation. Recent studies highlight its potential in creating novel liquid crystal materials and organic electronic components, aligning with the growing interest in sustainable materials and green chemistry.

One of the most searched questions about 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene relates to its synthesis and purification methods. The compound is typically prepared through bromination of 1,3-dimethylbenzene derivatives under controlled conditions. Researchers often inquire about its stability and storage recommendations, as proper handling ensures optimal performance in downstream applications. The presence of both bromomethyl and aromatic bromine groups makes this compound particularly reactive in palladium-catalyzed coupling reactions, a hot topic in modern synthetic chemistry.

In pharmaceutical applications, 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene serves as a key intermediate for various active pharmaceutical ingredients (APIs). Its structural features allow for selective functionalization, making it valuable in developing new drug candidates. The compound's role in creating potential anticancer and antimicrobial agents has been explored in recent patent literature, addressing the global healthcare industry's need for novel therapeutic solutions.

The material science sector utilizes 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene in developing advanced polymers and specialty coatings. Its ability to participate in polymerization reactions while introducing desirable properties like flame retardancy has attracted significant research interest. With increasing environmental regulations, the development of halogen-containing materials with improved sustainability profiles has become a major focus area, positioning this compound as a subject of ongoing innovation.

Market analysis indicates steady growth in demand for 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene, particularly in Asia-Pacific regions where pharmaceutical and electronics manufacturing are expanding rapidly. Quality specifications for CAS No. 35510-00-0 typically require high purity levels (>98%) with strict limits on impurities that could affect downstream reactions. Suppliers emphasize batch-to-batch consistency and provide detailed analytical certificates to meet the stringent requirements of industrial users.

Recent technological advancements have improved the production efficiency of 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene, reducing waste and energy consumption. These developments align with the chemical industry's push toward greener manufacturing processes. Researchers are also investigating alternative synthetic routes that could enhance the compound's accessibility while maintaining its high quality and performance characteristics.

Safety considerations for handling 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene include proper ventilation and personal protective equipment, as with many brominated compounds. While not classified as extremely hazardous, standard laboratory precautions should be followed during its use. The compound's Material Safety Data Sheet (MSDS) provides comprehensive guidance on storage conditions, incompatibilities, and emergency procedures, addressing common queries from first-time users.

Future research directions for 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene (CAS No. 35510-00-0) include exploring its potential in organic electronics and energy storage applications. The compound's electron-withdrawing characteristics and structural rigidity make it interesting for developing new semiconducting materials. As the scientific community continues to investigate sustainable chemistry solutions, this brominated aromatic compound is likely to find additional innovative applications across multiple industries.

For researchers seeking reliable sources of 2-Bromo-5-(bromomethyl)-1,3-dimethylbenzene, verification of the CAS number (35510-00-0) is crucial to ensure product authenticity. Reputable suppliers provide detailed technical specifications, including NMR and HPLC analysis data, to support quality assessment. The compound's growing importance in specialty chemical markets underscores the need for continued research into its properties and potential applications.